Cas no 102073-01-8 (Bicyclo[4.1.0]hepta-1,3,5-triene-7-carboxaldehyde)

• Product Name: Bicyclo[4.1.0]hepta-1,3,5-triene-7-carboxaldehyde
• CAS No: 102073-01-8
• MF: C₈H₆O
• MW: 118.132642269135
• CID: 1135067
• PubChem ID: 71332736
• Update Time: 2025-04-20

Bicyclo[4.1.0]hepta-1,3,5-triene-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]hepta-1,3,5-triene-7-carboxaldehyde
• bicyclo[4.1.0]hepta-1,3,5-triene-7-carbaldehyde
• DTXSID80761122
• 102073-01-8

• Inchi： 1S/C8H6O/c9-5-8-6-3-1-2-4-7(6)8/h1-5,8H
• InChI Key： WXVJWTWNRDFBKT-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC1=2

Computed Properties

• Exact Mass: 118.04188
• Monoisotopic Mass: 118.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07